Cas no 56075-05-9 (Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-)
56075-05-9 structure
Product Name:Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
CAS No:56075-05-9
MF:C17H22O2
MW:258.355385303497
CID:349901
PubChem ID:54264312
Update Time:2025-04-19
Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
- 4-(3,7-dimethylocta-2,6-dienoxy)benzaldehyde
- DTXSID60710153
- 4-[(3,7-Dimethylocta-2,6-dien-1-yl)oxy]benzaldehyde
- 56075-05-9
-
- Inchi: 1S/C17H22O2/c1-14(2)5-4-6-15(3)11-12-19-17-9-7-16(13-18)8-10-17/h5,7-11,13H,4,6,12H2,1-3H3
- InChI Key: RFROFSRVRIXOFD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)CC=C(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 258.16206
- Monoisotopic Mass: 258.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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